(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-5-bromothiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12BrN3O3S3/c1-2-7-19-10-4-3-9(25(17,21)22)8-12(10)24-15(19)18-14(20)11-5-6-13(16)23-11/h2-6,8H,1,7H2,(H2,17,21,22)
• InChI Key: OJSMHLZGFJDHGO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H12BrN3O3S3
• Molecular Weight: 458.4 g/mol

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-5-bromothiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H12BrN3O3S3 and its molecular weight is 458.36. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-5-bromothiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-5-bromothiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamides: Therapeutic Applications and Patent Trends

• Sulfonamides, characterized by the primary sulfonamide moiety, are integral to various clinically used drugs such as diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and COX2 inhibitors. Recent patents and research have introduced novel drugs with significant antitumor activity, like apricoxib and pazopanib, highlighting the ongoing innovation and application of sulfonamides in medical therapy (Carta, Scozzafava, & Supuran, 2012).

Removal Technologies for Sulfonamide Contaminants

• The environmental impact and removal technologies for sulfonamide pollutants, such as sulfamethoxazole, have been extensively reviewed. Techniques like adsorption, photo-Fenton processes, electrochemical oxidation, and photocatalytic degradation demonstrate the critical importance of developing sustainable technologies for removing these contaminants from water sources (Prasannamedha & Kumar, 2020).

Antioxidant and Anti-inflammatory Potential of Thiazole Derivatives

• Research on benzofused thiazole derivatives has revealed their promising antioxidant and anti-inflammatory properties. The study showcases the synthesis and evaluation of these compounds, underscoring the potential of thiazole-based structures in developing therapeutic agents for oxidative stress and inflammation-related disorders (Raut et al., 2020).

ABTS/PP Decolorization Assay in Antioxidant Capacity Assessment

• The ABTS•+ radical cation-based assays are widely used for assessing the antioxidant capacity of compounds, including those with phenolic nature. This review elucidates the reaction pathways involved in the ABTS decolorization assay, contributing to a better understanding of antioxidant activity measurement and comparison (Ilyasov et al., 2020).